Mono-2-heptyl phthalate
Mono-2-heptyl phthalate
Mono-2-heptyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of 2-heptanol.
Brand Name:
Vulcanchem
CAS No.:
129171-03-5
VCID:
VC20884295
InChI:
InChI=1S/C15H20O4/c1-3-4-5-8-11(2)19-15(18)13-10-7-6-9-12(13)14(16)17/h6-7,9-11H,3-5,8H2,1-2H3,(H,16,17)
SMILES:
CCCCCC(C)OC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula:
C15H20O4
Molecular Weight:
264.32 g/mol
Mono-2-heptyl phthalate
CAS No.: 129171-03-5
Cat. No.: VC20884295
Molecular Formula: C15H20O4
Molecular Weight: 264.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Mono-2-heptyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of 2-heptanol. |
|---|---|
| CAS No. | 129171-03-5 |
| Molecular Formula | C15H20O4 |
| Molecular Weight | 264.32 g/mol |
| IUPAC Name | 2-heptan-2-yloxycarbonylbenzoic acid |
| Standard InChI | InChI=1S/C15H20O4/c1-3-4-5-8-11(2)19-15(18)13-10-7-6-9-12(13)14(16)17/h6-7,9-11H,3-5,8H2,1-2H3,(H,16,17) |
| Standard InChI Key | NTIWNFLUZQSLDR-UHFFFAOYSA-N |
| SMILES | CCCCCC(C)OC(=O)C1=CC=CC=C1C(=O)O |
| Canonical SMILES | CCCCCC(C)OC(=O)C1=CC=CC=C1C(=O)O |
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